Ethyl 3-(2-(4-fluorophenyl)acetamido)-5-phenylthiophene-2-carboxylate

• IUPAC Name: ethyl 3-[[2-(4-fluorophenyl)acetyl]amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C21H18FNO3S/c1-2-26-21(25)20-17(13-18(27-20)15-6-4-3-5-7-15)23-19(24)12-14-8-10-16(22)11-9-14/h3-11,13H,2,12H2,1H3,(H,23,24)
• InChI Key: CCEKXMMTKSHKPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C21H18FNO3S
• Molecular Weight: 383.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an acetamido group, a phenyl group, and a carboxylate group. It also contains a fluorophenyl group, which suggests it might have interesting chemical properties due to the presence of the highly electronegative fluorine atom.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the carboxylate group might make it somewhat polar, affecting its solubility in different solvents.

Scientific Research Applications

Organic Synthesis and Chemical Analysis

A key area of application for this compound is in the field of organic synthesis, where it serves as a precursor or an intermediate in the synthesis of more complex molecules. Studies have demonstrated its utility in the creation of poly-substituted 3-aminothiophenes, which are synthesized using a one-pot protocol that involves ketene S,S-acetal as an intermediate. This method offers a versatile synthesis of 4,5-substituted 3-aminothiophene-2-carboxylate derivatives, showcasing the compound's role in facilitating efficient and diverse chemical syntheses (Chavan et al., 2016).

Material Science and Engineering

In the realm of material science, the compound has been investigated for its potential in creating novel materials with unique properties. For instance, research into copolymers electrochemically synthesized from 3-(4-fluorophenyl)thiophene and 3,4-ethylenedioxythiophene has shown that incorporating the compound can result in materials that possess both high conductivity and excellent ambient stability. These materials are of significant interest for applications in electronics and optoelectronics due to their enhanced electrochemical behaviors and stability (Wei et al., 2006).

Photophysical and Sensing Applications

Another intriguing application of Ethyl 3-(2-(4-fluorophenyl)acetamido)-5-phenylthiophene-2-carboxylate is in the development of fluorescent pH sensors. The compound's structure allows for tunable aggregation-induced emission (AIE) and intramolecular charge transfer (ICT) characteristics, making it an excellent candidate for constructing fluorescent sensors. These sensors can switch their emission reversibly in response to pH changes, showcasing the compound's utility in creating sensitive and versatile chemical sensors (Yang et al., 2013).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors .

Mode of Action

It’s likely that it interacts with its targets in a manner similar to other aromatic compounds, binding with high affinity to multiple receptors .

Biochemical Pathways

Derivatives of similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

Similar compounds have been found to possess potent agonist profiles .

Result of Action

Similar compounds have been found to exhibit inhibitory activity against various viruses .

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity, or investigating its physical properties in more detail.